Cas no 88419-05-0 (5-(4-bromophenyl)-2,3-dihydro-1,3-oxazol-2-one)

• Product Name: 5-(4-bromophenyl)-2,3-dihydro-1,3-oxazol-2-one
• CAS No: 88419-05-0
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• MDL: MFCD19690995
• CID: 633604
• PubChem ID: 13149225
• Update Time: 2025-06-09

5-(4-bromophenyl)-2,3-dihydro-1,3-oxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Oxazolone, 5-(4-bromophenyl)-
• 5-(4-bromophenyl)-3H-1,3-oxazol-2-one
• 5-(4-bromophenyl)-2,3-dihydro-1,3-oxazol-2-one
• 88419-05-0
• 5-(4-bromophenyl)-3H-oxazol-2-one
• EN300-8164164
• 5-(4-BROMOPHENYL)OXAZOL-2(3H)-ONE
• A842577
• 5-(4-Bromophenyl)-1,3-oxazol-2(3H)-one
• DTXSID90522145

• MDL： MFCD19690995
• Inchi： 1S/C9H6BrNO2/c10-7-3-1-6(2-4-7)8-5-11-9(12)13-8/h1-5H,(H,11,12)
• InChI Key： DPMXLVLIYFTATJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CNC(=O)O1

Computed Properties

• Exact Mass: 238.95819g/mol
• Monoisotopic Mass: 238.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 5-(4-bromophenyl)-2,3-dihydro-1,3-oxazol-2-one

Introduction to 5-(4-bromophenyl)-2,3-dihydro-1,3-oxazol-2-one (CAS No. 88419-05-0)

5-(4-bromophenyl)-2,3-dihydro-1,3-oxazol-2-one is a heterocyclic compound with significant interest in the field of pharmaceutical and chemical research. Its molecular structure, featuring a brominated phenyl ring and an oxazolone core, positions it as a versatile scaffold for medicinal chemistry applications. This compound has garnered attention due to its potential in the development of novel therapeutic agents, particularly in addressing unmet medical needs.

The chemical formula of 5-(4-bromophenyl)-2,3-dihydro-1,3-oxazol-2-one is C₉H₇BrNO₂, reflecting its composition of carbon, hydrogen, bromine, nitrogen, and oxygen atoms. The presence of the bromine substituent at the para position of the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry. The oxazolone moiety introduces a polar functional group that can participate in hydrogen bonding and other non-covalent interactions, which are critical for drug-receptor binding affinity.

In recent years, there has been growing interest in oxazolone derivatives due to their broad spectrum of biological activities. 5-(4-bromophenyl)-2,3-dihydro-1,3-oxazol-2-one is no exception and has been explored in various pharmacological contexts. One of the most compelling areas of research involves its potential as an antimicrobial agent. Studies have demonstrated that oxazolone-containing compounds can exhibit inhibitory effects against a range of bacterial and fungal pathogens. The bromine atom in the phenyl ring may contribute to enhanced binding affinity by improving interactions with target enzymes or receptors.

Moreover, the structural features of 5-(4-bromophenyl)-2,3-dihydro-1,3-oxazol-2-one make it an attractive candidate for further derivatization. Researchers have employed various synthetic strategies to modify this scaffold, aiming to optimize its pharmacokinetic properties and therapeutic efficacy. For instance, replacing the bromine atom with other substituents or introducing additional functional groups can lead to compounds with improved solubility or metabolic stability.

The pharmaceutical industry has been particularly keen on exploring heterocyclic compounds like 5-(4-bromophenyl)-2,3-dihydro-1,3-oxazol-2-one due to their diverse biological activities. Preclinical studies have shown that derivatives of this compound may possess anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, there is evidence suggesting that oxazolone-based molecules could interfere with viral replication mechanisms, making them promising candidates for antiviral therapies.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like 5-(4-bromophenyl)-2,3-dihydro-1,3-oxazol-2-one. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. These computational approaches have been instrumental in identifying lead compounds for drug development pipelines.

The synthesis of 5-(4-bromophenyl)-2,3-dihydro-1,3-oxazol-2-one involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include condensation reactions between β-keto esters and urea derivatives under acidic or basic conditions. The introduction of the bromine substituent typically occurs through electrophilic aromatic substitution reactions using brominating agents such as N-bromosuccinimide (NBS).

In industrial settings, large-scale production of 5-(4-bromophenyl)-2,3-dihydro-1,3-oxazol-2-one must adhere to stringent quality control measures to meet regulatory standards. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify the identity and purity of the compound. These methods ensure that the final product meets the required specifications for pharmaceutical applications.

The environmental impact of synthesizing 5-(4-bromophenyl)-2,3-dihydro-1,3-oxazol-2-one is another consideration that researchers must address. Green chemistry principles encourage the development of synthetic pathways that minimize waste generation and hazardous reagent use. Efforts are underway to implement sustainable practices in the production of this compound by employing catalytic methods or solvent-free reactions.

Future research directions for 5-(4-bromophenyl)-2,3-dihydro-1,3-oxazol-2-one may include exploring its potential in treating neurological disorders. Preliminary studies suggest that oxazolone derivatives could interact with neurotransmitter receptors involved in conditions such as epilepsy or Alzheimer's disease. Further investigation into these mechanisms could pave the way for new therapeutic interventions.

Collaborations between academic institutions and pharmaceutical companies are essential for advancing the development of 5-(4-bromophenyl)-2,3-dihydro-1,3-oxazol-2-one and its derivatives. Such partnerships facilitate knowledge exchange and resource sharing, enabling faster translation from laboratory discoveries to clinical applications. The integration of interdisciplinary approaches—combining organic chemistry expertise with pharmacological insights—will be crucial for maximizing the therapeutic potential of this compound.